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Compound of Interest

Compound Name: 5-Chloro-1,10-phenanthroline

Cat. No.: B167300 Get Quote

An In-depth Technical Guide to the Safe Handling of 5-Chloro-1,10-phenanthroline

This guide provides comprehensive safety and handling information for 5-Chloro-1,10-
phenanthroline, intended for researchers, scientists, and professionals in drug development.

Adherence to these guidelines is critical to ensure personal safety and maintain the integrity of

experimental work.

Chemical Identification and Properties
5-Chloro-1,10-phenanthroline is a heterocyclic organic compound commonly used in the

synthesis of metal complexes and as a building block for functional materials.[1][2]

Table 1: Physical and Chemical Properties
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Property Value Source

CAS Number 4199-89-7 [1][3]

Molecular Formula C₁₂H₇ClN₂ [1][4][5]

Molecular Weight 214.65 g/mol [1][5]

Appearance
Crystalline solid, off-white to

tan powder
[1][4][5]

Melting Point 123-126 °C [1][4][6]

Boiling Point 397.4 °C (Predicted) [1][4]

Density 1.375 g/cm³ (Predicted) [1][4]

Solubility
Soluble in organic solvents;

Insoluble in water
[1][3][4]

Stability Stable, but hygroscopic [3]

Hazard Identification and Classification
This chemical is classified as hazardous under the Globally Harmonized System (GHS).[5] The

primary hazards are acute oral toxicity and the risk of serious eye damage.

Table 2: GHS Hazard Classification

Classification Category Hazard Statement Signal Word

Acute Toxicity, Oral Category 4
H302: Harmful if

swallowed
Danger

Serious Eye

Damage/Eye Irritation
Category 1

H318: Causes serious

eye damage
Danger

Source:[2][4][5][6]
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Personal Protective Equipment (PPE) and
Engineering Controls
Proper protective measures are mandatory when handling 5-Chloro-1,10-phenanthroline.

Engineering Controls: Handle the compound in a well-ventilated area, preferably within a

chemical fume hood to minimize inhalation of dust.[4] Ensure that eyewash stations and

safety showers are readily accessible.[7]

Eye and Face Protection: Wear appropriate protective eyeglasses or chemical safety

goggles as described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or

European Standard EN166.[3]

Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[3]

[4]

Respiratory Protection: If dust is generated, use a NIOSH/MSHA or European Standard EN

149 approved respirator with a particle filter (such as a type N95).[2][6]

Safe Handling and Storage Protocol
Handling:

Avoid contact with skin, eyes, and clothing.[3]

Do not eat, drink, or smoke when using this product.[4]

Avoid the formation of dust and aerosols.[3][4]

Wash hands and any exposed skin thoroughly after handling.[4][7]

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][4]

The compound is hygroscopic; protect from moisture and moist air.[3]

Store away from incompatible materials, such as oxidizing agents.[3]
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First Aid Measures
In case of exposure, follow these procedures immediately.

Table 3: First Aid Procedures

Exposure Route Procedure

Eye Contact

Immediately rinse with plenty of water, also

under the eyelids, for at least 15 minutes.[3]

Remove contact lenses if present and easy to

do.[4] Seek immediate medical attention.[3][4]

Skin Contact

Wash off immediately with plenty of water for at

least 15 minutes.[3] Remove contaminated

clothing. If symptoms occur, get medical

attention.

Ingestion

If swallowed, get medical help.[4] Rinse mouth

with water and afterwards drink plenty of water.

[3] Do not induce vomiting.[7][8] Call a poison

control center or doctor immediately.[7][8]

Inhalation

Remove to fresh air.[3] If breathing is difficult,

give oxygen. If not breathing, give artificial

respiration.[9] Get medical attention if symptoms

occur.[3]

Note: The toxicological properties have not been

fully investigated. Treat symptomatically.[3]

Accidental Release and Disposal
Spill Containment and Cleanup:

Ensure adequate ventilation.[3]

Wear the prescribed personal protective equipment (See Section 3).[3]

Avoid dust formation.[3]
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Sweep up the spilled material and shovel it into a suitable, labeled container for disposal.[3]

Waste Disposal:

Dispose of contents and container to an approved waste disposal plant in accordance with

local, regional, and national hazardous waste regulations.[4]

Fire-Fighting Measures
Suitable Extinguishing Media: Use carbon dioxide (CO₂), dry powder, or water spray.[3]

Specific Hazards: Thermal decomposition can release irritating gases and vapors.[7]

Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)

and full protective gear.[3]

Diagrams and Workflows
Hazard Mitigation Logic
The following diagram illustrates the logical relationship between the primary hazards of 5-
Chloro-1,10-phenanthroline and the required mitigation and response actions.
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Identified Hazards

Preventative Measures (PPE)

First Aid Response

H302: Harmful if Swallowed

Protective Gloves

 Prevents
 Incidental
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Rinse Mouth
Seek Immediate Medical Help

 Required
 Action

H318: Causes Serious Eye Damage

Chemical Goggles

 Required
 Protection

Rinse Eyes for 15 min
Seek Immediate Medical Help

 Required
 Action

N95 Respirator
(if dust is present)

Lab Coat

Click to download full resolution via product page

Caption: Hazard and Mitigation Flowchart for 5-Chloro-1,10-phenanthroline.

Experimental Handling Workflow
This diagram outlines the standard operating procedure for safely handling 5-Chloro-1,10-
phenanthroline in a laboratory setting, from acquisition to disposal.
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Preparation & Storage

Active Handling (in Fume Hood)

Cleanup & Disposal

1. Receive Chemical
Verify Label & Integrity

2. Store Securely
(Cool, Dry, Ventilated)
Away from Oxidizers

 Hygroscopic:
 Keep Tightly Sealed

3. Weigh Compound
Use Appropriate PPE

(Gloves, Goggles, Lab Coat)

 Transfer to Hood

4. Use in Experiment
Avoid Dust Generation

 Add to Reaction

5. Decontaminate Glassware
& Work Surfaces

 Post-Experiment

6. Dispose of Waste
(Follow Institutional Protocol)

Click to download full resolution via product page

Caption: Standard Laboratory Workflow for 5-Chloro-1,10-phenanthroline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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